Cas no 99010-14-7 (3,4-Quinolinediamine, N4,6-dimethyl-)
3,4-Quinolinediamine, N4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, N4,6-dimethyl-
- N4,6-dimethylquinoline-3,4-diamine
- 99010-14-7
- SCHEMBL9601632
- EN300-361924
-
- Inchi: 1S/C11H13N3/c1-7-3-4-10-8(5-7)11(13-2)9(12)6-14-10/h3-6H,12H2,1-2H3,(H,13,14)
- InChI Key: BSYVEAXYOVBLSZ-UHFFFAOYSA-N
- SMILES: N(C)C1C(=CN=C2C=CC(C)=CC=12)N
Computed Properties
- Exact Mass: 187.110947427Da
- Monoisotopic Mass: 187.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.9Ų
3,4-Quinolinediamine, N4,6-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361924-1.0g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361924-0.05g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361924-0.1g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361924-0.25g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361924-0.5g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361924-2.5g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-361924-5.0g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-361924-10.0g |
N4,6-dimethylquinoline-3,4-diamine |
99010-14-7 | 10.0g |
$3191.0 | 2023-03-07 |
3,4-Quinolinediamine, N4,6-dimethyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3,4-Quinolinediamine, N4,6-dimethyl-
Introduction to 3,4-Quinolinediamine, N4,6-dimethyl- (CAS No. 99010-14-7) and Its Emerging Applications in Chemical Biology
3,4-Quinolinediamine, N4,6-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 99010-14-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of two amine groups at the 4- and 6-positions, along with methyl substitutions, enhances its reactivity and makes it a valuable scaffold for drug discovery and molecular research.
The structure of 3,4-Quinolinediamine, N4,6-dimethyl- features a fused benzene and pyridine ring system, which is a hallmark of quinoline derivatives. This bicyclic framework provides a rich array of electronic and steric interactions that can be exploited for designing molecules with specific biological targets. The nitrogen atoms in the quinoline ring are particularly important as they can participate in hydrogen bonding, coordinate with metal ions, and interact with biological macromolecules such as proteins and nucleic acids.
Recent advancements in chemical biology have highlighted the importance of N4,6-dimethyl-3,4-quinolinediamine as a versatile intermediate in the synthesis of bioactive molecules. Its dual amine functionality allows for further derivatization through various chemical reactions, including condensation, alkylation, and acylation, enabling the creation of complex structures with tailored properties. These modifications are crucial for developing novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and infectious disorders.
One of the most promising areas of research involving 3,4-Quinolinediamine, N4,6-dimethyl- is its application as a kinase inhibitor. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases. The quinoline scaffold has been successfully employed in designing kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. The methyl groups at the 4- and 6-positions enhance the compound's solubility and metabolic stability, making it more suitable for pharmaceutical development.
In addition to its role in kinase inhibition, N4,6-dimethyl-3,4-quinolinediamine has shown potential in other therapeutic applications. For instance, studies have demonstrated its ability to inhibit bacterial DNA gyrase and topoisomerase II enzymes, which are essential for bacterial replication and transcription. This makes it a candidate for developing novel antibiotics to combat drug-resistant bacterial infections. Furthermore, the compound's interaction with DNA and RNA has been explored in the context of antiviral therapies.
The synthesis of 3,4-Quinolinediamine, N4,6-dimethyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and palladium-catalyzed cross-coupling reactions have been employed to construct the desired structure with high precision.
From a computational chemistry perspective, N4,6-dimethyl-3,4quinolinediamine has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding modes with biological targets and have helped in designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has been instrumental in accelerating drug discovery efforts.
The pharmacokinetic properties of 3,4quinolinediamine, N4,6dimethyl are also an area of active investigation. Understanding how this compound is absorbed,distributed,metabolized,and excreted (ADME) is crucial for evaluating its therapeutic potential and safety profile。Preclinical studies have provided valuable data on its pharmacokinetic behavior,which has informed dosing regimens and formulation strategies for future clinical trials。
In conclusion, 3,4quinolinediamine, N4,6dimethyl(CAS No.) represents a significant advancement in chemical biology research。Its unique structural features,biological activities,and synthetic accessibility make it a valuable tool for drug discovery。Ongoing studies continue to uncover new applications for this compound,underscoring its importance in addressing global health challenges。
99010-14-7 (3,4-Quinolinediamine, N4,6-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)